Cas no 91432-46-1 (1,3-Benzodioxole-5-carboxylicacid, 2-(aminocarbonyl)-3a,6,7,7a-tetrahydro-7-hydroxy-2-methyl-, methyl ester,(2S,3aR,7R,7aR)-)

• Product Name: 1,3-Benzodioxole-5-carboxylicacid, 2-(aminocarbonyl)-3a,6,7,7a-tetrahydro-7-hydroxy-2-methyl-, methyl ester,(2S,3aR,7R,7aR)-
• CAS No: 91432-46-1
• MF: C₁₁H₁₅NO₆
• MW: 257.239903688431
• CID: 808798
• PubChem ID: 124640
• Update Time: 2025-04-19

1,3-Benzodioxole-5-carboxylicacid, 2-(aminocarbonyl)-3a,6,7,7a-tetrahydro-7-hydroxy-2-methyl-, methyl ester,(2S,3aR,7R,7aR)- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzodioxole-5-carboxylicacid, 2-(aminocarbonyl)-3a,6,7,7a-tetrahydro-7-hydroxy-2-methyl-, methyl ester,(2S,3aR,7R,7aR)-
• dioxolamycin
• 91432-46-1
• DTXSID90919733
• 4-Hydroxy-6-(methoxycarbonyl)-2-methyl-3a,4,5,7a-tetrahydro-2H-1,3-benzodioxole-2-carboximidic acid
• 1,3-Benzodioxole-5-carboxylic acid, 2-(aminocarbonyl)-3a,6,7,7a-tetrahydro-7-hydroxy-2-methyl-, methyl ester, (2S-(2alpha,3aalpha,7alpha,7abeta))-
• 1,3-Benzodioxole-5-carboxylic acid, 3a,6,7,7a-tetrahydro-2-(aminocarbonyl)-7-hydroxy-2-methyl-, methyl ester, (2S-(2-alpha,3a-alpha,7-alpha,7a-beta))-
• methyl (2S,3aR,7aR)-2-carbamoyl-7-hydroxy-2-methyl-3a,6,7,7a-tetrahydro-1,3-benzodioxole-5-carboxylate
• Methyl 8-carbamoyl-5-hydroxy-8-methyl-7,9-dioxabicyclo(4,3,0)non-2-ene-3-carboxylate

• Inchi： 1S/C11H15NO6/c1-11(10(12)15)17-7-4-5(9(14)16-2)3-6(13)8(7)18-11/h4,6-8,13H,3H2,1-2H3,(H2,12,15)/t6?,7-,8-,11+/m1/s1
• InChI Key： SHAXHGRARCZUPJ-YEHZVILMSA-N
• SMILES： O1[C@](C(N)=O)(C)O[C@@H]2C=C(C(=O)OC)CC([C@@H]12)O

Computed Properties

• Exact Mass: 257.09
• Monoisotopic Mass: 257.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 108A^2
• XLogP3: -1.3

Experimental Properties

• Density: 1.386
• Boiling Point: 498.8°C at 760 mmHg
• Flash Point: 255.5°C
• Refractive Index: 1.542

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketals